5-(azidomethyl)-3-methyl-1,2-oxazole

• CAS RN: 1237772-60-9
• Molecular Formula: C5H6N4O
• Molecular Weight: 138.1

Description

5-(azidomethyl)-3-methyl-1,2-oxazole is a chemical compound that contains an azide group. The azide function is widely used for coupling to alkyne-containing fragments via the renowned Click reaction. It can undergo copper-catalyzed azide-alkyne cycloaddition reaction (CuAAc) with molecules containing Alkyne groups.

Synthesis Analysis

Azide-modified nucleosides are important building blocks for RNA and DNA functionalization by click chemistry based on azide-alkyne cycloaddition. This has put demand on synthetic chemistry to develop approaches for the preparation of azide-modified nucleoside derivatives. The synthesis of polymers from four-membered cyclic ethers was first described by Farthing in 1955.

Molecular Structure Analysis

The molecular structure of a compound is crucial to its function and properties. Techniques such as ATR-FTIR spectroscopy, Scanning Electron Microscopy (SEM), and Dynamic Light Scattering (DLS) can be used to investigate the molecular structure, morphology, and growth mechanism.

Chemical Reactions Analysis

Azide-modified nucleosides can undergo copper-catalyzed azide-alkyne cycloaddition reaction (CuAAc) with molecules containing Alkyne groups. They can also be used for the introduction of affinity tags like biotin, fluorophores, or the formation of bioconjugates.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound are crucial to its function and interaction with biological environments. Techniques such as ATR-FTIR spectroscopy, Scanning Electron Microscopy (SEM), and Dynamic Light Scattering (DLS) can be used to investigate these properties.

Scientific Research Applications

Synthesis of Bistriazole Compounds

5-(Azidomethyl)-3-methyl-1,2-oxazole: . Bistriazoles are of interest due to their potential applications in pharmaceuticals, agrochemicals, and materials science. The azide group in the compound serves as a versatile handle that can undergo various transformations, enabling the construction of complex bistriazole structures.

Photoaffinity Probes for Target Identification

. These probes are crucial in biological research for identifying and studying molecular targets of bioactive compounds. By incorporating the azidomethyl group, researchers can design probes that bind to specific proteins or enzymes, which, upon photoactivation, form a covalent bond with the target, allowing for subsequent identification and analysis.

Heterocyclic Compound Synthesis

. These heterocycles are the backbone of many drugs and are essential in medicinal chemistry. The azide functionality allows for the construction of five-membered rings with one or more heteroatoms, leading to a diverse array of heterocyclic structures.

Generation of Nitrogen-Centered Radicals

. These radicals are valuable in organic synthesis and can be involved in various reactions, including cyclizations and additions, to create novel organic compounds with potential applications in drug development and materials science.

Functional Group Transformations

. It can be converted into a range of functional groups, such as carboxy, hydroxymethyl, or bromoacetyl, without affecting the azido groups. This versatility is crucial for synthesizing compounds with specific properties and functions.

Library Construction for Drug Discovery

. These libraries are collections of diverse compounds used in high-throughput screening to identify new drug candidates. The compound’s reactivity and ability to form various derivatives make it an excellent building block for library synthesis.

Mechanism of Action

Target of Action

Azido compounds have been found to be effective in the context of cancer treatment, specifically targeting the acidic tumor microenvironment .

Mode of Action

Azido compounds have been shown to be effective in protein cross-linking via mild click chemistry, which can lead to the ph-responsive release of functional proteins . This suggests that 5-(azidomethyl)-3-methyl-1,2-oxazole may interact with its targets in a similar manner, leading to changes in protein function and potentially influencing cellular processes.

Pharmacokinetics

The pharmacokinetics of similar azido compounds suggest that they may have good bioavailability and can be distributed widely in the body .

Result of Action

Given its potential role in protein cross-linking, it may influence protein function and thus impact a variety of cellular processes .

Action Environment

The action of 5-(azidomethyl)-3-methyl-1,2-oxazole may be influenced by various environmental factors. For instance, the acidic tumor microenvironment has been identified as a target for azido compounds . Therefore, the pH of the environment could potentially influence the compound’s action, efficacy, and stability.

Safety and Hazards

The safety data sheet for a similar compound, 5-[4-(Azidomethyl)[1,1?-biphenyl]-2-yl]-2H-tetrazole, indicates that it is suspected of causing genetic defects. It is advised to obtain special instructions before use, not to handle until all safety precautions have been read and understood, and to wear protective gloves/protective clothing/eye protection/face protection.

Future Directions

The future of azide-modified compounds lies in their potential applications in various fields. For instance, azido impurities have been found in some sartan medications, and accurate and reliable quantitation of these azido impurities is critical. Additionally, the protection of amino acid reactive functionalities is an essential strategy in peptide chemistry, which could be relevant for future research involving azide-modified compounds.